Cas no 2228184-01-6 ((3,3-dimethylcyclohexyl)methyl sulfamate)
(3,3-dimethylcyclohexyl)methyl sulfamate Chemical and Physical Properties
Names and Identifiers
-
- (3,3-dimethylcyclohexyl)methyl sulfamate
- 2228184-01-6
- EN300-2006278
-
- Inchi: 1S/C9H19NO3S/c1-9(2)5-3-4-8(6-9)7-13-14(10,11)12/h8H,3-7H2,1-2H3,(H2,10,11,12)
- InChI Key: POEMEVFMZRBQAO-UHFFFAOYSA-N
- SMILES: S(N)(=O)(=O)OCC1CCCC(C)(C)C1
Computed Properties
- Exact Mass: 221.10856464g/mol
- Monoisotopic Mass: 221.10856464g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 77.8Ų
(3,3-dimethylcyclohexyl)methyl sulfamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2006278-1g |
(3,3-dimethylcyclohexyl)methyl sulfamate |
2228184-01-6 | 1g |
$1357.0 | 2023-09-16 | ||
| Enamine | EN300-2006278-5g |
(3,3-dimethylcyclohexyl)methyl sulfamate |
2228184-01-6 | 5g |
$3935.0 | 2023-09-16 | ||
| Enamine | EN300-2006278-10g |
(3,3-dimethylcyclohexyl)methyl sulfamate |
2228184-01-6 | 10g |
$5837.0 | 2023-09-16 | ||
| Enamine | EN300-2006278-0.05g |
(3,3-dimethylcyclohexyl)methyl sulfamate |
2228184-01-6 | 0.05g |
$1140.0 | 2023-09-16 | ||
| Enamine | EN300-2006278-0.1g |
(3,3-dimethylcyclohexyl)methyl sulfamate |
2228184-01-6 | 0.1g |
$1195.0 | 2023-09-16 | ||
| Enamine | EN300-2006278-0.25g |
(3,3-dimethylcyclohexyl)methyl sulfamate |
2228184-01-6 | 0.25g |
$1249.0 | 2023-09-16 | ||
| Enamine | EN300-2006278-0.5g |
(3,3-dimethylcyclohexyl)methyl sulfamate |
2228184-01-6 | 0.5g |
$1302.0 | 2023-09-16 | ||
| Enamine | EN300-2006278-1.0g |
(3,3-dimethylcyclohexyl)methyl sulfamate |
2228184-01-6 | 1g |
$1357.0 | 2023-06-01 | ||
| Enamine | EN300-2006278-2.5g |
(3,3-dimethylcyclohexyl)methyl sulfamate |
2228184-01-6 | 2.5g |
$2660.0 | 2023-09-16 | ||
| Enamine | EN300-2006278-5.0g |
(3,3-dimethylcyclohexyl)methyl sulfamate |
2228184-01-6 | 5g |
$3935.0 | 2023-06-01 |
(3,3-dimethylcyclohexyl)methyl sulfamate Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on (3,3-dimethylcyclohexyl)methyl sulfamate
Recent Advances in the Study of (3,3-dimethylcyclohexyl)methyl sulfamate (CAS: 2228184-01-6)
The compound (3,3-dimethylcyclohexyl)methyl sulfamate (CAS: 2228184-01-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfamate derivative has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and as a scaffold for drug development. Recent studies have focused on its synthesis, pharmacokinetics, and biological activity, shedding light on its mechanism of action and potential clinical applications.
One of the key areas of interest is the compound's role as a selective inhibitor of carbonic anhydrases (CAs), a family of enzymes implicated in numerous physiological and pathological processes. Research has demonstrated that (3,3-dimethylcyclohexyl)methyl sulfamate exhibits high affinity for specific CA isoforms, making it a valuable candidate for the treatment of conditions such as glaucoma, epilepsy, and certain cancers. The compound's unique structural features, including the cyclohexylmethyl group, contribute to its enhanced binding affinity and selectivity.
In addition to its inhibitory effects on CAs, recent investigations have explored the compound's potential as a prodrug. The sulfamate moiety is known for its ability to enhance drug delivery and bioavailability, and (3,3-dimethylcyclohexyl)methyl sulfamate has been evaluated for its capacity to serve as a carrier for other therapeutic agents. Preliminary results suggest that it may improve the pharmacokinetic profiles of co-administered drugs, thereby enhancing their efficacy and reducing side effects.
Another noteworthy aspect of this compound is its synthetic accessibility. Recent advancements in organic synthesis have enabled the efficient production of (3,3-dimethylcyclohexyl)methyl sulfamate with high purity and yield. These developments are critical for scaling up production and facilitating further preclinical and clinical studies. Researchers have also explored various derivatives and analogs to optimize the compound's pharmacological properties, leading to the identification of several promising candidates for further development.
Despite these encouraging findings, challenges remain in fully elucidating the compound's safety profile and long-term effects. Ongoing studies are addressing these gaps, with a particular focus on its metabolic pathways and potential toxicity. Early results indicate that (3,3-dimethylcyclohexyl)methyl sulfamate is well-tolerated in animal models, but comprehensive toxicological assessments are needed to ensure its suitability for human use.
In conclusion, (3,3-dimethylcyclohexyl)methyl sulfamate (CAS: 2228184-01-6) represents a promising avenue for therapeutic innovation. Its dual role as an enzyme inhibitor and prodrug carrier, combined with its favorable synthetic profile, positions it as a compelling candidate for further research and development. As studies continue to uncover its full potential, this compound may soon find applications in treating a range of diseases, offering new hope for patients and clinicians alike.
2228184-01-6 ((3,3-dimethylcyclohexyl)methyl sulfamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)